4,4-Difluoropyrrolidin-3-amine

Specification

• Molecular Formula: C4H8F2N2
• Molecular Weight: 122.12 g/mol
• IUPAC Name: 4,4-difluoropyrrolidin-3-amine
• Standard InChI: InChI=1S/C4H8F2N2/c5-4(6)2-8-1-3(4)7/h3,8H,1-2,7H2
• Standard InChI Key: XCJKQLNTELBQOE-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CN1)(F)F)N

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The core structure of 4,4-difluoropyrrolidin-3-amine consists of a pyrrolidine ring with fluorine atoms at the 4-position and an amine group at the 3-position. Substitutions, such as a benzyl group at the nitrogen atom, yield derivatives like (R)-1-benzyl-4,4-difluoropyrrolidin-3-amine (Fig. 1a). The stereochemistry at the 3-position (R or S) critically influences biological activity, as seen in DPP-4 inhibitors.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C11H14F2N2
Molecular Weight	212.24 g/mol
IUPAC Name	(R)-1-benzyl-4,4-difluoropyrrolidin-3-amine
CAS Number	2468621-61-4
Lipophilicity (LogP)	1.8 (predicted)
pKa (Amine)	~9.5

The fluorine atoms induce electron-withdrawing effects, increasing ring rigidity and altering electronic distribution, which enhances interactions with hydrophobic enzyme pockets.

Synthesis and Industrial Production

Laboratory-Scale Synthesis

Synthetic routes typically involve cyclization and functionalization steps:

• Pyrrolidine Ring Formation: Cyclization of γ-aminobutyric acid derivatives or [3+2] cycloadditions yields the pyrrolidine core.

• Fluorination: Electrophilic fluorination using Selectfluor® or DAST introduces fluorine atoms at the 4-position.

• Benzylation: Nucleophilic substitution with benzyl halides installs the benzyl group at the nitrogen.

Example Reaction:

$$\text{Pyrrolidine precursor} + \text{Selectfluor®} \rightarrow \text{4,4-Difluoropyrrolidine} \xrightarrow{\text{Benzyl bromide}} \text{(R)-1-benzyl-4,4-difluoropyrrolidin-3-amine}$$

Industrial Manufacturing

Large-scale production employs continuous flow reactors to optimize yield (>85%) and purity (>98%). Purification via chromatography or crystallization ensures pharmaceutical-grade material.

Pharmacological Applications

Dipeptidyl Peptidase IV (DPP-4) Inhibition

The (2S,3S)-3-amino-4-(3,3-difluoropyrrolidin-1-yl) moiety in compound 6 (IC50 = 6.3 nM) demonstrates potent DPP-4 inhibition, a target for type 2 diabetes therapy. Fluorine atoms stabilize the transition state during enzyme-substrate interaction.

Fibroblast Activation Protein (FAP) Targeting

FAP inhibitors like DOTAGA.Glu.(FAPi)₂ incorporate difluoropyrrolidine to enhance tumor retention in radioligand therapy. The dimeric design improves pharmacokinetics, reducing off-target uptake in organs.

Table 2: Comparative Bioactivity of Difluoropyrrolidine Derivatives

Compound	Target	IC50/KD	Selectivity Over PREP/DPP4
(R)-1-benzyl derivative	DPP-4	6.3 nM	>100-fold
DOTAGA.Glu.(FAPi)₂	FAP	0.8 nM	>500-fold

Mechanism of Action and Structure-Activity Relationships (SAR)

Enzymatic Inhibition

The difluoropyrrolidine scaffold binds to DPP-4’s catalytic site, forming hydrogen bonds with Glu205 and Glu206. Fluorine atoms enhance binding via hydrophobic interactions with Tyr547.

Impact of Fluorination

• Metabolic Stability: Fluorine reduces CYP450-mediated oxidation, prolonging half-life.

• Bioavailability: Increased lipophilicity (LogP = 1.8) improves membrane permeability.

Comparative Analysis with Analogues

Non-Fluorinated Derivatives

(3S)-1-benzylpyrrolidin-3-amine lacks fluorine, resulting in lower DPP-4 affinity (IC50 = 120 nM) and faster metabolic clearance.

Mono-Fluorinated Analogues

(3S)-1-benzyl-4-fluoropyrrolidin-3-amine shows intermediate activity (IC50 = 45 nM), underscoring the importance of difluorination.

Future Directions

Ongoing research explores 4,4-difluoropyrrolidin-3-amine in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Optimizing stereochemistry and substituents may yield next-generation therapeutics for oncology and metabolic disorders.